Cas no 113451-58-4 (1-Pyrrolidinecarboxylic acid,2-[(acetylamino)methyl]-4-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester,(2S,4R)-)

1-Pyrrolidinecarboxylic acid,2-[(acetylamino)methyl]-4-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester,(2S,4R)- structure
113451-58-4 structure
Product Name:1-Pyrrolidinecarboxylic acid,2-[(acetylamino)methyl]-4-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester,(2S,4R)-
CAS No:113451-58-4
MF:C13H24N2O6S
MW:336.404462814331
CID:1201871
Update Time:2024-08-05

1-Pyrrolidinecarboxylic acid,2-[(acetylamino)methyl]-4-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester,(2S,4R)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidinecarboxylic acid,2-[(acetylamino)methyl]-4-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester,(2S,4R)-
    • 1-Pyrrolidinecarboxylic acid, 2-[(acetylamino)methyl]-4-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester, (2S,4R)-
    • Inchi: 1S/C13H24N2O6S/c1-9(16)14-7-10-6-11(21-22(5,18)19)8-15(10)12(17)20-13(2,3)4/h10-11H,6-8H2,1-5H3,(H,14,16)/t10-,11+/m0/s1
    • InChI Key: UTGNFDQJKAIIAI-WDEREUQCSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)C[C@H](OS(C)(=O)=O)C[C@H]1CNC(C)=O

Computed Properties

  • Exact Mass: 58.0783

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 543.1±43.0 °C(Predicted)
  • PSA: 0
  • pka: 16.15±0.46(Predicted)
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